Cas no 1182432-89-8 (2-(2,5-Difluorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid
• CAS No: 1182432-89-8
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD12859415
• CID: 2622394
• PubChem ID: 53211186
• Update Time: 2025-10-29

2-(2,5-Difluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1182432-89-8
• DTXSID00681217
• 2',5,5'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid, 95%
• MFCD12859415
• 2-(2,5-DIFLUOROPHENYL)-4-FLUOROBENZOIC ACID
• 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD12859415
• Inchi： 1S/C13H7F3O2/c14-7-1-3-9(13(17)18)10(5-7)11-6-8(15)2-4-12(11)16/h1-6H,(H,17,18)
• InChI Key： MCHPXROHMDSDRL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=C(C=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 252.03981395Da
• Monoisotopic Mass: 252.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid

Recent Advances in the Study of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1182432-89-8)

In recent years, the compound 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1182432-89-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and as a key intermediate in the synthesis of more complex pharmacologically active compounds. The unique structural features of this molecule, including its difluorophenyl and fluorobenzoic acid moieties, contribute to its enhanced binding affinity and metabolic stability, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the role of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid as a precursor in the synthesis of selective kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to target specific kinases involved in inflammatory pathways, offering a potential therapeutic strategy for autoimmune diseases. The study highlighted the compound's ability to maintain high selectivity while minimizing off-target effects, a critical factor in drug development.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for the development of PET (positron emission tomography) radiotracers. The fluorinated aromatic rings of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid were found to be particularly suitable for radiolabeling with fluorine-18, enabling non-invasive imaging of target proteins in vivo. This application opens new avenues for diagnostic imaging in oncology and neurology.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid to improve yield and purity. A 2024 study in Organic Process Research & Development described a novel catalytic system that significantly enhances the efficiency of the key fluorination steps, reducing both reaction time and waste generation. These process improvements are crucial for scaling up production to meet the growing demand for this versatile intermediate.

The pharmacological properties of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid derivatives continue to be an active area of investigation. Preliminary results from cellular assays suggest that certain analogs exhibit potent anti-proliferative activity against various cancer cell lines, with particular efficacy observed in models of breast and lung cancer. Researchers are currently working to elucidate the precise molecular mechanisms underlying these effects, with a focus on potential interactions with cellular signaling pathways.

As research progresses, the safety profile and pharmacokinetic characteristics of 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid and its derivatives are being thoroughly evaluated. Recent toxicology studies in animal models have shown favorable results, with good tolerability at therapeutic doses and minimal observed adverse effects. These findings support the continued development of this compound class for clinical applications.

In conclusion, 2-(2,5-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1182432-89-8) represents a promising scaffold in medicinal chemistry with diverse applications ranging from drug discovery to diagnostic imaging. The growing body of research on this compound underscores its potential to contribute to the development of novel therapeutic agents and research tools. Future studies will likely focus on expanding its utility through structural modifications and exploring its mechanisms of action in greater detail.